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Compound of Interest

Compound Name: 15-Methylpentacosanoyl-CoA

Cat. No.: B15551514

15-Methylpentacosanoyl-CoA: A Technical Guide
for Researchers

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical and chemical properties,
metabolic pathways, and relevant experimental protocols for 15-Methylpentacosanoyl-CoA, a
very long-chain anteiso-branched fatty acyl-CoA. Due to the limited availability of experimental
data for this specific molecule, some properties are extrapolated from closely related long-chain
and branched-chain fatty acyl-CoAs.

Core Physical and Chemical Properties

Quantitative data for 15-Methylpentacosanoyl-CoA is not readily available in the literature.
The following table summarizes the estimated and calculated properties based on its structure
and data from similar very long-chain fatty acyl-CoAs.
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Property Value Source/Method
Molecular Formula C47HB8N7017P3S Calculated
Molecular Weight 1146.23 g/mol Calculated
Likely a waxy solid at room Inferred from similar long-chain

Physical State )
temperature fatty acids[1]

Poorly soluble in water; soluble  Inferred from similar long-chain

Solubilit
Y in organic solvents fatty acids[1]

o Contains a chiral center at the _
Chirality - Structural Analysis
C-15 position

Biosynthesis of 15-Methylpentacosanoyl-CoA

The biosynthesis of anteiso-branched-chain fatty acids, such as 15-methylpentacosanoic acid,

typically initiates from the amino acid isoleucine. The resulting 2-methylbutyryl-CoA serves as a
primer for the fatty acid synthase (FAS) system, which sequentially adds two-carbon units from
malonyl-CoA. The final step involves the activation of the free fatty acid to its coenzyme A

thioester by a long-chain acyl-CoA synthetase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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